Cas no 1270557-99-7 (5-(1-AMINOBUT-3-EN-1-YL)-2-FLUOROPHENOL)

• Product Name: 5-(1-AMINOBUT-3-EN-1-YL)-2-FLUOROPHENOL
• CAS No: 1270557-99-7
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5588162
• PubChem ID: 55283495
• Update Time: 2024-03-01

5-(1-AMINOBUT-3-EN-1-YL)-2-FLUOROPHENOL Chemical and Physical Properties

Names and Identifiers

• 5-(1-AMINOBUT-3-EN-1-YL)-2-FLUOROPHENOL
• Phenol, 5-(1-amino-3-buten-1-yl)-2-fluoro-

• Inchi： 1S/C10H12FNO/c1-2-3-9(12)7-4-5-8(11)10(13)6-7/h2,4-6,9,13H,1,3,12H2
• InChI Key： AZVROMKXTZQKMO-UHFFFAOYSA-N
• SMILES： C1(O)=CC(C(N)CC=C)=CC=C1F

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.151±0.06 g/cm3(Predicted)
• Boiling Point: 279.0±40.0 °C(Predicted)
• pka: 8.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols